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Get Quote

Simotinib Fact Sheet

The table below summarizes the available data on simotinib:

Parameter Details

Drug Class Novel, specific Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase

Inhibitor (TKI) [1] [2] [3].

Molecular Weight 499.61 g/mol (for the free base, calculated from the molecular formula

C₂₈H₃₃N₇O₂) [4].

Recommended
Storage

Store the powder at -20°C, protected from light and moisture. Aliquot the

DMSO stock solution to avoid freeze-thaw cycles.

Reported Solubility in
DMSO

Not explicitly reported in the available literature.

A Practical Guide for Preparing DMSO Stock Solutions

In the absence of specific data, you can determine the optimal concentration empirically by following this

protocol.
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Critical Considerations for DMSO Use

Final DMSO Concentration in Assays: A general safe starting concentration for cell-based assays is
≤0.1% (v/v) DMSO [5]. Higher concentrations can cause cytotoxic effects. For example, one study on

cancer cell lines found that DMSO at 0.3125% showed minimal cytotoxicity in most cell lines after 24
hours, but effects are variable and depend on cell type and exposure duration [5].

Handling DMSO Stock Solutions:
Use sterile, high-quality DMSO.

Gently warm the solution to room temperature before use.
Vortex the stock solution for 30-60 seconds to ensure it is fully mixed and homogeneous before

aliquoting.
Always use glass or polypropylene tubes when handling DMSO, as it can dissolve many

plastics.

Understanding Simotinib's Clinical and Experimental
Context

The following diagram illustrates the experimental workflow used in clinical trials, which underpins the

drug's known pharmacokinetic profile.
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Oral Administration
(Simotinib in tablet form)

Pharmacokinetic (PK) Sampling
(Days 1, 8, 9, 10, 15, 22, 29)

LC-ESI-MS/MS Analysis
in Human Plasma

Key PK Parameters:
• Tₘₐₓ: 1-4 hours

• T₁/₂: 6.2-13.0 hours

Click to download full resolution via product page

The clinical studies provide the following key pharmacokinetic parameters [1] [2] [3]:

Rapid Absorption and Elimination: Simotinib is rapidly absorbed, with a peak plasma
concentration (Tₘₐₓ) occurring between 1 to 4 hours after oral administration. Its half-life (T₁/₂) ranges

from 6.2 to 13.0 hours, supporting a twice-daily dosing schedule in clinical trials.
Safety Profile: In a phase Ib trial, simotinib was well-tolerated at doses up to 650 mg twice daily.

The most common adverse events were rash (41.5%) and diarrhea (56.1%), which were mostly mild
to moderate in severity [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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